Cas no 1258649-74-9 (2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid)

• Product Name: 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid
• CAS No: 1258649-74-9
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 4582899
• Update Time: 2025-05-21

2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid
• 2-(5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidin-6-yl)acetic acid
• Z1171978795
• 2-(5-Methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)acetic acid

• Inchi： 1S/C9H9N3O3/c1-5-6(4-8(13)14)9(15)12-7(11-5)2-3-10-12/h2-3,10H,4H2,1H3,(H,13,14)
• InChI Key： JHRSYTGMURMQOX-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)=C(C)N=C2C=CNN21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 434
• XLogP3: -0.5
• Topological Polar Surface Area: 82

Additional information on 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid

2-{5-Methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic Acid (CAS No. 1258649-74-9): A Comprehensive Overview

2-{5-Methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid (CAS No. 1258649-74-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid is characterized by a pyrazolo[1,5-a]pyrimidine core with a methyl group at the 5-position and an acetic acid moiety attached to the 6-position. This specific arrangement of functional groups contributes to its high potency and selectivity in various biological assays. Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in inflammation and cancer progression.

In the context of anti-inflammatory research, 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. By targeting these cytokines, the compound has the potential to provide a new therapeutic option for patients suffering from these conditions.

Beyond its anti-inflammatory properties, 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has also demonstrated significant anticancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key oncogenic signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that the compound could be a promising candidate for further development as an anticancer agent.

The pharmacokinetic profile of 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid has also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it an attractive candidate for further clinical evaluation. Additionally, the compound has shown low toxicity in preclinical studies, which is a critical factor for its potential use in human therapies.

In terms of drug development, 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-y}acetic acid is currently in early-stage clinical trials to assess its safety and efficacy in treating various diseases. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in reducing inflammation and tumor growth.

The future prospects for 2-{5-methyl-7-o xo -4 H , 7 H -pyrazolo [1 , 5 -a ] pyrimidin -6 -yl } acetic acid are highly promising. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential. Additionally, efforts are being made to develop more potent analogs with improved pharmacological properties. These advancements could lead to new treatments for a range of diseases where inflammation and cancer are major contributors.

In conclusion, 2-{5-methyl-7-o xo -4 H , 7 H -pyrazolo [1 , 5 -a ] pyrimidin -6 -yl } acetic acid (CAS No. 1258649-74-9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in the treatment of various diseases.